Cas no 255884-98-1 ((S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE)

(S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE structure
255884-98-1 structure
Product Name:(S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE
CAS No:255884-98-1
MF:C45H55FeNP2
MW:727.717435121536
CID:246843
PubChem ID:169545339
Update Time:2025-09-25

(S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE Chemical and Physical Properties

Names and Identifiers

    • Ferrocene,1-[(R)-(dimethylamino)[2-(diphenylphosphino)phenyl]methyl]-2-(diphenylphosphino)-,(2R)-
    • Ferrocene,1-[(R)-(dimethylamino)[2-(diphenylphosphino)phenyl]methyl]-2-(diphenylphosphino)-,(2...
    • (R)-1-[(R)-(Dimethylamino)[2-(diphenylphosphino)phenyl]methyl]-2-(diphenylphosphino)ferrocene
    • (S)-1-Diphenylphosphino-2-[(R)-N,N-(dimethylamino)-(o-diphenylphosphinophenyl)methyl]ferrocene
    • (S)-1-Diphenylphosphino-2-[(R)--(dimethylamino)-2-(diphenylphosphino)benz
    • (S)-(+)-[(R)-2-Diphenylphosphinoferrocenyl](N,N-dimethylamino)(2-diphenylphosphinophenyl)methane,min.97%TANIAPHOS
    • (r,r)-1-[α-(dimethylamino)-2-(diphenylphosphino)benzyl]-2-(diphenylphosphino)ferrocene (acc to cas)
    • (s)-1-diphenylphosphino-2-[(r)-α-(dimethylamino)-2-(diphenylphosphino)benzyl]ferrocene
    • TANIAPHOS
    • (S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINIPHENYL)METHANE
    • (S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE
    • (2R)-1-[(R)-(Dimethylamino)[2-(diphenylphosphino)phenyl]methyl]-2-(diphenylphosphino)ferrocene
    • 255884-98-1
    • Inchi: 1S/C38H39NP2.C5H10.2CH3.Fe/c1-39(2)38(35-27-17-29-37(35)41(32-22-11-5-12-23-32)33-24-13-6-14-25-33)34-26-15-16-28-36(34)40(30-18-7-3-8-19-30)31-20-9-4-10-21-31;1-2-4-5-3-1;;;/h3-16,18-26,28,35,37-38H,17,27,29H2,1-2H3;1-5H2;2*1H3;/q;;2*-1;+2
    • InChI Key: ZQUPVKJDNUTBTB-UHFFFAOYSA-N
    • SMILES: [Fe+2].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCC1C(C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)N(C)C.C1CCCC1.[CH3-].[CH3-]

Computed Properties

  • Exact Mass: 727.315910g/mol
  • Monoisotopic Mass: 727.315910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 9
  • Complexity: 724
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Solubility: Not determined

(S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE Security Information

  • WGK Germany:3

(S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601901-100mg
(S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE
255884-98-1 97%
100mg
¥850.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601901-50mg
(S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE
255884-98-1 97%
50mg
¥500.0 2024-07-19

(S)-(+)-[(R)-2-DIPHENYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DIPHENYLPHOSPHINOPHENYL)METHANE Related Literature

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